Cas no 1185326-53-7 (1-ethyl-3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide)

• Product Name: 1-ethyl-3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide
• CAS No: 1185326-53-7
• MF: C₁₆H₁₇N₅O₂
• MW: 311.338482618332
• CID: 6339009
• PubChem ID: 29149792
• Update Time: 2025-08-02

1-ethyl-3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide
• 1-ethyl-3-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-5-carboxamide
• 1185326-53-7
• 2-ethyl-5-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]pyrazole-3-carboxamide
• F5772-7278
• SR-01000924624-1
• 1-ethyl-3-methyl-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-5-carboxamide
• SR-01000924624
• AKOS024517747

• Inchi： 1S/C16H17N5O2/c1-3-21-13(9-11(2)19-21)16(22)17-10-14-18-15(20-23-14)12-7-5-4-6-8-12/h4-9H,3,10H2,1-2H3,(H,17,22)
• InChI Key： GTMVWNLTFLSAHQ-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2=CC(C)=NN2CC)=O)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 311.13822480g/mol
• Monoisotopic Mass: 311.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.8Ų

Additional information on 1-ethyl-3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide

Recent Advances in the Study of 1-ethyl-3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide (CAS: 1185326-53-7)

The compound 1-ethyl-3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide (CAS: 1185326-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, featuring a pyrazole core linked to a 1,2,4-oxadiazole moiety, has been investigated for its potential as a modulator of various biological targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its therapeutic applications.

One of the key areas of research has been the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1-ethyl-3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide exhibits selective inhibition against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for further development in oncology and immunology.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's interactions with other biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. Molecular docking studies have revealed favorable binding affinities, particularly for receptors implicated in neurological and cardiovascular diseases. These computational insights have been complemented by experimental data, highlighting the compound's versatility as a scaffold for drug discovery.

The synthetic routes for 1-ethyl-3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide have also been refined in recent studies. Researchers have developed more efficient and scalable methods, reducing the number of steps and improving yields. These advancements are crucial for facilitating large-scale production and further pharmacological testing. Notably, the use of green chemistry principles, such as solvent-free reactions and catalytic methods, has been emphasized to align with sustainable practices in pharmaceutical development.

Pharmacokinetic and toxicity studies of the compound have provided valuable insights into its drug-like properties. Early-stage in vivo experiments in rodent models have shown acceptable bioavailability and a favorable safety profile, with no significant adverse effects observed at therapeutic doses. These results underscore the compound's potential for progression into preclinical development, although further optimization may be required to enhance its metabolic stability and reduce off-target effects.

Looking ahead, the research community is keen to explore the therapeutic potential of 1-ethyl-3-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, particularly in areas with unmet medical needs. The compound's unique structural features and promising biological activities position it as a compelling candidate for future drug discovery programs.